Cas no 392313-31-4 (2-(4-methylphenyl)sulfanyl-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-(4-methylphenyl)sulfanyl-1-(morpholin-4-yl)ethan-1-one
• CAS No: 392313-31-4
• MF: C₁₃H₁₇NO₂S
• MW: 251.34458231926
• CID: 6013699
• PubChem ID: 875760
• Update Time: 2025-10-30

2-(4-methylphenyl)sulfanyl-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)sulfanyl-1-(morpholin-4-yl)ethan-1-one
• 1-morpholino-2-(p-tolylthio)ethan-1-one
• 2-[(4-methylphenyl)sulfanyl]-1-(morpholin-4-yl)ethanone
• Ethanone, 2-[(4-methylphenyl)thio]-1-(4-morpholinyl)-
• FKBP12-IN-Q2
• SDCCGMLS-0042876.P002
• 2-[(4-methylphenyl)sulfanyl]-1-(morpholin-4-yl)ethan-1-one
• BDBM50228090
• 2-(4-methylphenyl)sulfanyl-1-morpholin-4-ylethanone
• starbld0006203
• F1016-0037
• SR-01000230464
• 1-morpholino-2-(p-tolylthio)ethanone
• 1-Morpholin-4-yl-2-p-tolylsulfanyl-ethanone
• HMS2333H22
• 4-{[(4-methylphenyl)thio]acetyl}morpholine
• SR-01000230464-1
• SCHEMBL14005042
• HMS1652E19
• MLS-0042876.P003
• CHEMBL236388
• AKOS000384725
• SMR000070773
• 392313-31-4
• MLS000061913
• Oprea1_464397

• Inchi： 1S/C13H17NO2S/c1-11-2-4-12(5-3-11)17-10-13(15)14-6-8-16-9-7-14/h2-5H,6-10H2,1H3
• InChI Key： ZTALQRPWNSLNHJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CSC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 251.09799996g/mol
• Monoisotopic Mass: 251.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 418.1±45.0 °C(Predicted)
• pka: -1.08±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-methylphenyl)sulfanyl-1-(morpholin-4-yl)ethan-1-one

2-(4-Methylphenyl)sulfanyl-1-(morpholin-4-yl)ethan-1-one (CAS No. 392313-31-4): An Overview

2-(4-Methylphenyl)sulfanyl-1-(morpholin-4-yl)ethan-1-one, also known by its CAS number 392313-31-4, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drug candidates.

The molecular structure of 2-(4-methylphenyl)sulfanyl-1-(morpholin-4-yl)ethan-1-one is composed of a morpholine ring and a thiophenyl group, which confer it with distinct chemical and biological properties. The presence of the morpholine moiety, a six-membered ring containing an oxygen atom, imparts the compound with enhanced solubility and stability. Meanwhile, the thiophenyl group, which includes a sulfur atom bonded to a phenyl ring, contributes to its reactivity and binding affinity to various biological targets.

Recent studies have highlighted the potential of 2-(4-methylphenyl)sulfanyl-1-(morpholin-4-yl)ethan-1-one in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro experiments demonstrated that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the development of anti-inflammatory drugs.

Moreover, 2-(4-methylphenyl)sulfanyl-1-(morpholin-4-yl)ethan-1-one has been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California found that this compound exhibits significant antiviral activity against several strains of influenza virus. The mechanism of action involves the inhibition of viral replication through the modulation of host cell signaling pathways, thereby reducing viral load and mitigating disease severity.

In addition to its therapeutic applications, 2-(4-methylphenyl)sulfanyl-1-(morpholin-4-yl)ethan-1-one has also been explored for its use in chemical synthesis. Its unique structural features make it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. For example, chemists at Harvard University have utilized this compound as a key intermediate in the synthesis of novel anticancer agents. The resulting derivatives have shown promising antiproliferative effects against various cancer cell lines, including those resistant to conventional chemotherapy.

The safety profile of 2-(4-methylphenyl)sulfanyl-1-(morpholin-4-yl)ethan-1-one has been extensively evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, 2-(4-methylphenyl)sulfanyl-1-(morpholin-4-yl)ethan-1-one (CAS No. 392313-31-4) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for the development of new therapeutic agents targeting inflammation, viral infections, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, further solidifying its importance in the field.